Cas no 1342018-92-1 (methyl 2-(3,4-difluorophenyl)propanoate)

• Product Name: methyl 2-(3,4-difluorophenyl)propanoate
• CAS No: 1342018-92-1
• MF: C₁₀H₁₀F₂O₂
• MW: 200.182010173798
• CID: 5706761
• PubChem ID: 62802684
• Update Time: 2025-10-31

methyl 2-(3,4-difluorophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• 3,4-difluoro-alpha-methyl-benzeneaceticacid,methylester
• EN300-1138123
• 1342018-92-1
• AKOS012097744
• methyl 2-(3,4-difluorophenyl)propanoate
• CS-0346755
• 3,4-difluoro-alpha-methyl-benzeneacetic acid, methyl ester
• Benzeneacetic acid, 3,4-difluoro-α-methyl-, methyl ester

• Inchi： 1S/C10H10F2O2/c1-6(10(13)14-2)7-3-4-8(11)9(12)5-7/h3-6H,1-2H3
• InChI Key： OGEBBTCUCBIRRB-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(C(=O)OC)C)F

Computed Properties

• Exact Mass: 200.06488588g/mol
• Monoisotopic Mass: 200.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.192±0.06 g/cm3(Predicted)
• Boiling Point: 215.5±25.0 °C(Predicted)

Additional information on methyl 2-(3,4-difluorophenyl)propanoate

Exploring the Properties and Applications of Methyl 2-(3,4-Difluorophenyl)Propanoate (CAS No. 1342018-92-1)

Methyl 2-(3,4-difluorophenyl)propanoate (CAS No. 1342018-92-1) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its 3,4-difluorophenyl moiety, exhibits unique physicochemical properties, making it a valuable intermediate in synthetic chemistry. With the growing demand for fluorinated compounds in drug discovery—driven by their enhanced metabolic stability and bioavailability—this molecule aligns with current trends in small-molecule therapeutics and precision agriculture.

The structural features of methyl 2-(3,4-difluorophenyl)propanoate include a propanoate ester group and two fluorine atoms at the meta and para positions of the phenyl ring. This configuration contributes to its lipophilicity, a critical factor in drug permeability and target engagement. Researchers frequently explore such fluorinated esters for their potential in modulating enzyme inhibition or serving as pro-drug candidates. Recent studies highlight its utility in designing non-steroidal anti-inflammatory drugs (NSAIDs) analogs, where fluorine substitution improves pharmacokinetics.

From an industrial perspective, CAS 1342018-92-1 is synthesized via esterification of 2-(3,4-difluorophenyl)propanoic acid with methanol, often employing catalytic methods to optimize yield. The compound’s stability under ambient conditions and compatibility with green chemistry protocols (e.g., solvent-free reactions) resonate with the sustainable synthesis movement. Laboratories prioritizing atom economy and reduced waste find this ester particularly appealing for scalable production.

In agrochemical applications, methyl 2-(3,4-difluorophenyl)propanoate serves as a precursor for herbicides and fungicides. The difluorophenyl group enhances binding affinity to biological targets in pests, aligning with the industry’s shift toward low-dose, high-efficacy formulations. As regulatory pressures mount to replace legacy pesticides, fluorinated intermediates like this compound enable the development of next-generation crop protection agents.

The analytical characterization of 1342018-92-1 typically involves GC-MS, NMR, and HPLC to confirm purity and structural integrity. These techniques address the stringent quality standards required in GMP-compliant manufacturing. Additionally, computational tools like molecular docking predict its interactions with biological targets, streamlining rational drug design workflows—a topic frequently searched by medicinal chemists.

Emerging trends in bioisosteric replacement have further elevated interest in this compound. Fluorine’s role as a hydrogen or hydroxyl bioisostere makes methyl 2-(3,4-difluorophenyl)propanoate a versatile scaffold for optimizing ADME properties. Discussions in forums often center on its potential in CNS drug development, where fluorine’s ability to cross the blood-brain barrier is crucial.

Environmental and safety profiles of CAS 1342018-92-1 are also under scrutiny. While fluorinated compounds are generally persistent, advancements in biodegradable fluorophores aim to mitigate ecological impact. This aligns with the green chemistry principles dominating academic and industrial discourse.

In summary, methyl 2-(3,4-difluorophenyl)propanoate exemplifies the intersection of innovation and practicality in modern chemistry. Its applications span pharmaceuticals, agrochemicals, and material science, driven by the strategic incorporation of fluorine. As synthetic methodologies evolve, this compound will likely remain pivotal in addressing challenges across life sciences and sustainable technology.